Cas no 2728645-61-0 ((4-(Difluoromethyl)-2-fluorophenyl)methanesulfonamide)

• Product Name: (4-(Difluoromethyl)-2-fluorophenyl)methanesulfonamide
• CAS No: 2728645-61-0
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• CID: 6479306
• PubChem ID: 165691635
• Update Time: 2025-06-08

(4-(Difluoromethyl)-2-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-(Difluoromethyl)-2-fluorophenyl)methanesulfonamide
• Z5368199421
• [4-(difluoromethyl)-2-fluorophenyl]methanesulfonamide
• EN300-37109158
• 2728645-61-0

• Inchi： 1S/C8H8F3NO2S/c9-7-3-5(8(10)11)1-2-6(7)4-15(12,13)14/h1-3,8H,4H2,(H2,12,13,14)
• InChI Key： PVSQYFZODFDICF-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(F)F)=CC=1F)(N)(=O)=O

Computed Properties

• Exact Mass: 239.02278416g/mol
• Monoisotopic Mass: 239.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Additional information on (4-(Difluoromethyl)-2-fluorophenyl)methanesulfonamide

Recent Advances in the Study of (4-(Difluoromethyl)-2-fluorophenyl)methanesulfonamide (CAS: 2728645-61-0)

The compound (4-(Difluoromethyl)-2-fluorophenyl)methanesulfonamide (CAS: 2728645-61-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique difluoromethyl and fluorine substituents, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and targeted therapy. Recent studies have explored its potential applications in treating various diseases, including cancer and inflammatory disorders, owing to its ability to modulate key biological pathways.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of carbonic anhydrase isoforms. Carbonic anhydrases (CAs) are a family of enzymes involved in critical physiological processes such as pH regulation, CO2 hydration, and electrolyte secretion. Dysregulation of these enzymes has been implicated in numerous pathologies, making them attractive targets for therapeutic intervention. Preliminary in vitro studies have demonstrated that (4-(Difluoromethyl)-2-fluorophenyl)methanesulfonamide exhibits high selectivity and affinity for specific CA isoforms, suggesting its potential as a lead compound for developing novel CA inhibitors.

Further investigations have delved into the structural and mechanistic aspects of this compound. X-ray crystallography and molecular docking studies have revealed that the difluoromethyl and fluorine groups play a crucial role in enhancing the compound's binding affinity to the active site of target enzymes. These structural insights have paved the way for rational drug design, enabling researchers to optimize the compound's pharmacokinetic and pharmacodynamic properties. Additionally, in vivo studies in animal models have shown promising results, with the compound demonstrating good bioavailability and minimal off-target effects.

Beyond its applications in enzyme inhibition, (4-(Difluoromethyl)-2-fluorophenyl)methanesulfonamide has also been investigated for its anti-inflammatory and anticancer properties. Recent studies have highlighted its ability to suppress pro-inflammatory cytokines and inhibit the proliferation of cancer cells through the modulation of signaling pathways such as NF-κB and MAPK. These findings underscore the compound's versatility and potential as a multi-target therapeutic agent. However, further preclinical and clinical studies are warranted to fully elucidate its efficacy and safety profile.

In conclusion, the recent advancements in the study of (4-(Difluoromethyl)-2-fluorophenyl)methanesulfonamide (CAS: 2728645-61-0) highlight its significant potential in the field of chemical biology and drug development. Its unique structural features, combined with its promising pharmacological activities, make it a valuable candidate for further research. As the scientific community continues to explore its applications, this compound may pave the way for the development of innovative therapies targeting a wide range of diseases.